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Compound of Interest

1-(1,3,5-trimethyl-1H-pyrazol-4-
Compound Name:
yl)ethanone

Cat. No.: BO75515

An In-depth Technical Guide on 1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive overview of the molecular structure, properties, and
available data for the chemical compound 1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanone.
Pyrazole derivatives are a significant class of heterocyclic compounds known for a wide range
of biological activities, making them important scaffolds in medicinal chemistry and drug
development.[1][2][3] This guide consolidates key identifiers, physicochemical properties, and
predicted spectroscopic data to serve as a foundational resource for research and
development activities involving this specific molecule.

Molecular Identity and Structure

1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanone is a substituted pyrazole, featuring methyl
groups at positions 1, 3, and 5 of the pyrazole ring, and an ethanone (acetyl) group at position
4.

Chemical Identifiers

A structured summary of the key identifiers for this compound is presented below.
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Identifier Value

Source

1-(1,3,5-trimethyl-1H-pyrazol-

IUPAC Name [4]
4-yl)ethanone

CAS Number 1125-28-6 [5][6]

Molecular Formula CsH12N20 [41[6]

Canonical SMILES CC1=C(C(=NN1C)C)C(=0O)C [4]
INChl=1S/C8H12N20/c1-5-

InChl [4]
8(7(3)11)6(2)10(4)9-5/h1-4H3
RRRUNQHYQYTSHH-

InChliKey [4]

UHFFFAOYSA-N

Logical Relationship of Molecular Identifiers

The following diagram illustrates the relationship between the common name and its

corresponding structural and registry identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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